(2S)-2-(4-chlorophenoxymethyl)pyrrolidine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: (2S)-2-[(4-chlorophenoxy)methyl]pyrrolidine
• InChI: InChI=1S/C11H14ClNO/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8H2/t10-/m0/s1
• InChI Key: PPUUPDHCDRWAEB-JTQLQIEISA-N
• Isomeric SMILES: C1C[C@H](NC1)COC2=CC=C(C=C2)Cl
• Canonical SMILES: C1CC(NC1)COC2=CC=C(C=C2)Cl

Description

(2S)-2-(4-Chlorophenoxymethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a 4-chlorophenoxymethyl substituent at the C2 position of the pyrrolidine ring. The stereochemistry at the C2 position (S-configuration) is critical for its biological activity and interaction with target proteins. Pyrrolidine-based compounds are widely explored in medicinal chemistry due to their conformational rigidity, which enhances binding affinity to biological targets.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below compares (2S)-2-(4-chlorophenoxymethyl)pyrrolidine with structurally related pyrrolidine derivatives:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Features
(2S)-2-(4-Chlorophenoxymethyl)pyrrolidine	4-Cl-phenoxymethyl at C2	C₁₁H₁₂ClNO	209.67	Enhanced lipophilicity; chiral center at C2
(2S)-2-(2,5-Difluorophenyl)pyrrolidine	2,5-diF-phenyl at C2	C₁₀H₁₁F₂N	183.20	Increased electronegativity; potential for improved CNS penetration
Methyl (2S,4S)-4-(2,5-dichlorophenoxy)pyrrolidine-2-carboxylate	2,5-diCl-phenoxy at C4; methyl ester at C2	C₁₂H₁₃Cl₂NO₃	290.14	Dual functional groups (ester and dichlorophenoxy); stereochemical complexity
(2S)-2-(Difluoromethyl)pyrrolidine hydrochloride	Difluoromethyl at C2	C₅H₁₀ClF₂N	169.59	High polarity due to -CF₂H; hydrochloride salt improves solubility

Key Observations :

• Chlorine vs. Fluorine Substitution : Chlorine in the target compound increases molecular weight and lipophilicity compared to fluorine analogs (e.g., difluorophenyl or difluoromethyl derivatives), which may enhance tissue penetration but reduce solubility .

Pharmacokinetic and Toxicological Considerations

• Chlorophenoxymethyl Group: Increases metabolic stability by resisting oxidative degradation compared to methyl or hydroxyl groups .
• Hydrochloride Salts: Derivatives like (2S)-2-(difluoromethyl)pyrrolidine hydrochloride exhibit improved aqueous solubility, facilitating formulation for intravenous administration .